BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular weight and structural formula of
Azido-PEG24-alcohol.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Azido-PEG24-alcohol

Cat. No.: B3118739

In-Depth Technical Guide: Azido-PEG24-alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and
structural information for Azido-PEG24-alcohol, a heterobifunctional polyethylene glycol
(PEG) linker. This reagent is of significant interest in bioconjugation, drug delivery, and
proteomics, serving as a versatile tool for linking molecules of interest.

Core Properties of Azido-PEG24-alcohol

Azido-PEG24-alcohol is characterized by a terminal azide group (-Ns) and a terminal hydroxyl
group (-OH), separated by a 24-unit polyethylene glycol spacer. This structure imparts unique
functionalities: the azide group allows for covalent attachment to alkyne-containing molecules
via copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) or strain-promoted azide-alkyne
cycloaddition (SPAAC), commonly known as "click chemistry".[1][2][3] The hydroxyl group
offers a reactive site for further derivatization or conjugation to other molecules.[1][4] The
hydrophilic PEG chain enhances the solubility and biocompatibility of the resulting conjugates.

Quantitative Data Summary

The key guantitative data for Azido-PEG24-alcohol are summarized in the table below for

easy reference and comparison.
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Property Value References
Molecular Weight 1100.3 g/mol

Molecular Formula CasH97N3024

CAS Number 2415674-94-9

Purity >95%

Structural Representation

The structural formula of Azido-PEG24-alcohol illustrates the linear arrangement of the azide,

the polyethylene glycol chain, and the terminal hydroxyl group.
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Caption: Structural diagram of Azido-PEG24-alcohol.

Experimental Protocols

While specific experimental protocols are highly dependent on the application, the following

provides a generalized workflow for a typical bioconjugation reaction using Azido-PEG24-

alcohol via CuUAAC (Click Chemistry).

Workflow for Protein-Small Molecule Conjugation via

CuAAC

This workflow outlines the steps to conjugate an alkyne-modified small molecule to a protein
that has been functionalized with Azido-PEG24-alcohol.
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Caption: CuAAC conjugation workflow.
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Disclaimer:Our products are intended for research and development purposes only. They are
not intended for use in humans or animals, including as drugs, medical devices, or diagnostic
tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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